Cas no 400877-05-6 ((1-Methyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-Methyl-1H-pyrazol-4-yl)methanamine
• CAS No: 400877-05-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD02090924
• CID: 68012
• PubChem ID: 671225
• Update Time: 2025-09-28

(1-Methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-pyrazol-4-yl)methanamine
• [(1-Methyl-1H-pyrazol-4-yl)methyl]amine
• 4-Aminomethyl-1-methylpyrazole
• (1-Methyl-1H-pyrazol-4-yl)methylamine
• (1-methylpyrazol-4-yl)methanamine
• 1H-Pyrazole-4-methanamine,1-methyl-
• C-(1-Methyl-1H-pyrazol-4-yl)-methylamine
• BB 0253261
• J-514429
• 4-(Aminomethyl)-1-methylpyrazole
• AM20100063
• 1-(1-methyl-1H-pyrazol-4-yl)methanamine
• SY035452
• 400877-05-6
• c-(1-methyl-1h-pyrazol4-yl)methylamine
• FT-0649006
• C-(1-methyl-1h-pyrazol-4-yl)methylamine
• 1-(1-methyl-1H-pyrazol-4-yl)methylamine
• AC-6394
• BL009313
• CYCLOHEPTYLCHLORIDE
• Z317041916
• GS-5652
• 1H-PYRAZOLE-4-METHANAMINE, 1-METHYL-
• EN300-53446
• 4-aminomethyl-1-methyl-1H-pyrazole
• (1n-methylpyrazol-4-yl)methanamine
• PB29175
• AKOS000188667
• CS-0045012
• KFTRXTSNTQSGNE-UHFFFAOYSA-N
• c-(1-methyl-1H-pyrazol-4-yl)-methylamine, AldrichCPR
• A6698
• DTXSID70350029
• MFCD02090924
• SCHEMBL243921
• F2169-0284
• DB-031084
• STK312971
• ALBB-000007

• MDL： MFCD02090924
• Inchi： 1S/C5H9N3/c1-8-4-5(2-6)3-7-8/h3-4H,2,6H2,1H3
• InChI Key： KFTRXTSNTQSGNE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)CN

Computed Properties

• Exact Mass: 111.08000
• Monoisotopic Mass: 111.079647300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 111.15
• XLogP3: -0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 220 ºC
• Flash Point: 87 ºC
• PSA: 43.84000
• LogP: 0.57910

(1-Methyl-1H-pyrazol-4-yl)methanamine Security Information

• Hazard Statement： H302
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-Methyl-1H-pyrazol-4-yl)methanamine

Recent Advances in the Application of (1-Methyl-1H-pyrazol-4-yl)methanamine (CAS: 400877-05-6) in Chemical Biology and Pharmaceutical Research

The compound (1-Methyl-1H-pyrazol-4-yl)methanamine, with the CAS number 400877-05-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting various diseases. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1-Methyl-1H-pyrazol-4-yl)methanamine in the synthesis of selective JAK1 inhibitors. The researchers successfully incorporated this scaffold into a series of compounds showing nanomolar potency against JAK1 while maintaining excellent selectivity over other JAK isoforms. The structural flexibility of this amine moiety allowed for optimal interactions with the JAK1 ATP-binding pocket, as confirmed by X-ray crystallography studies.

In neuropharmacology, a team from Harvard Medical School reported the use of 400877-05-6 as a precursor for developing novel 5-HT6 receptor antagonists. Their work, published in ACS Chemical Neuroscience, showed that derivatives containing this structural motif exhibited improved blood-brain barrier penetration compared to previous generations of compounds. The lead candidate demonstrated promising cognitive-enhancing effects in animal models of Alzheimer's disease, with minimal off-target activity.

The pharmaceutical industry has also recognized the value of this compound, with several patents filed in 2022-2023 describing its incorporation into drug candidates. Notably, a patent from Pfizer (WO2023055478) discloses a series of (1-Methyl-1H-pyrazol-4-yl)methanamine-containing compounds as potential treatments for inflammatory bowel disease. The disclosed molecules showed remarkable efficacy in reducing colonic inflammation in preclinical models while maintaining a favorable safety profile.

Recent synthetic methodology developments have further enhanced the accessibility of this important building block. A 2023 publication in Organic Process Research & Development described a scalable, cost-effective synthesis route for 400877-05-6, addressing previous challenges in large-scale production. The new process employs continuous flow chemistry techniques, achieving >90% yield with excellent purity, making it more feasible for industrial applications.

Looking forward, the unique properties of (1-Methyl-1H-pyrazol-4-yl)methanamine position it as a valuable scaffold for future drug discovery efforts. Its balanced lipophilicity, hydrogen bonding capacity, and metabolic stability make it particularly attractive for CNS-targeted therapies. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, suggesting that this compound will continue to play a significant role in pharmaceutical innovation.